1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(dimethylamino)ethyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C17H25N7O/c1-12-7-13(2)24(21-12)16-8-15(19-11-20-16)23-9-14(10-23)17(25)18-5-6-22(3)4/h7-8,11,14H,5-6,9-10H2,1-4H3,(H,18,25)
• InChI Key: WGDCGOKEAUIFSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NCCN(C)C)C
• Molecular Formula: C17H25N7O
• Molecular Weight: 343.4 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(dimethylamino)ethyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H25N7O and its molecular weight is 343.435. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(dimethylamino)ethyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(dimethylamino)ethyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

The synthesis of novel compounds often involves the condensation of specific moieties to create derivatives with potential for various biological activities. For instance, Rahmouni et al. (2016) demonstrated the synthesis of a series of pyrazolopyrimidine derivatives with anticancer and anti-5-lipoxygenase agent properties, highlighting the versatility of pyrazolopyrimidine scaffolds in drug development Rahmouni et al., 2016. Similarly, Deohate and Palaspagar (2020) explored the synthesis of pyrimidine-linked pyrazole heterocyclics via microwave irradiation, showcasing an efficient method for creating compounds with insecticidal and antibacterial potential Deohate & Palaspagar, 2020.

Biological Evaluations

The synthesized compounds undergo various biological evaluations to determine their potential as therapeutic agents. Chandrashekaraiah et al. (2014) synthesized a series of pyrimidine-azetidinone analogues and assessed their antioxidant, antimicrobial, and antitubercular activities Chandrashekaraiah et al., 2014. Abdellatif et al. (2014) focused on pyrazolo[3,4-d]pyrimidin-4-one derivatives, investigating their anticancer activity against human breast adenocarcinoma cell lines, which underscores the potential of such derivatives in cancer therapy Abdellatif et al., 2014.